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Compound of Interest

Compound Name: Erythromycin phosphate

Cat. No.: B1219280

For Researchers, Scientists, and Drug Development Professionals

Abstract

Erythromycin phosphate, a phosphate salt of the macrolide antibiotic erythromycin, is a
widely utilized active pharmaceutical ingredient (API). A thorough understanding of its
physicochemical properties is paramount for the successful development of stable, effective,
and bioavailable drug products. This technical guide provides a comprehensive overview of the
core physicochemical characteristics of erythromycin phosphate, including its chemical
structure, solubility, pKa, melting point, stability, and hygroscopicity. Detailed experimental
protocols for the determination of these key parameters are provided, alongside graphical
representations of its mechanism of action and relevant signaling pathways to facilitate a
deeper understanding for researchers and drug development professionals.

Chemical and Physical Properties

Erythromycin phosphate is the phosphate salt of erythromycin A, a 14-membered macrolide
produced by the bacterium Saccharopolyspora erythraea. The addition of the phosphate group
enhances the aqueous solubility of the otherwise sparingly soluble erythromycin base.
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Property Value References
Chemical Structure See Figure 1 [1]
Molecular Formula Cs7H70NO17P [1]
Molecular Weight 831.9 g/mol [1]

White to slightly yellow
Appearance , (2]
crystalline powder

135-140 °C (with
Melting Point resolidification and second mp [3]
at 190-193 °C for the base)

Erythromycin base: 8.8.
Phosphoric acid moieties

pKa : iy [3][4][5]1[6]
introduce additional pKa

values (approx. 2.1, 7.2, 12.3).

Hygroscopicity Slightly hygroscopic [2]

Figure 1: Chemical Structure of Erythromycin Phosphate (A visual representation of the
chemical structure would be placed here in a final document.)

Solubility Profile

The solubility of erythromycin phosphate is a critical factor influencing its dissolution rate and
bioavailability. As a salt of a weak base and a polyprotic acid, its solubility is pH-dependent.
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Solvent Solubility (at approx. 25°C) References
Water ;zsrz)g/mL (for erythromycin 7]

Ethanol ~30 mg/mL [8]

Methanol Freely soluble [2]

Dimethyl Sulfoxide (DMSO) ~15 mg/mL [8]
Acetonitrile Freely soluble [9]
Chloroform Soluble [7]

Acetone Freely soluble [10]

Stability Profile

Erythromycin phosphate is susceptible to degradation under various conditions, primarily
acidic hydrolysis. Understanding its stability is crucial for formulation design and determining
appropriate storage conditions.

Key Stability Considerations:

e pH Stability: Erythromycin is most stable in neutral to slightly alkaline conditions (pH 7.0-8.5).
It rapidly degrades in acidic environments (pH < 4) through intramolecular dehydration to
form anhydroerythromycin, an inactive degradation product.

o Thermal Stability: The compound should be stored at controlled room temperature, and
exposure to high temperatures should be avoided.

» Photostability: Erythromycin can be sensitive to light, and therefore, should be protected
from light during storage and handling.

Mechanism of Action and Signaling Pathways
Antibacterial Mechanism of Action
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Erythromycin exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible
bacteria. It binds to the 50S subunit of the bacterial ribosome, interfering with the translocation
step of polypeptide chain elongation.

Bacterial Cell

Binds to Inhibits Leads to
50S_Ribosomal_Subunit Protein_Synthesis Bacterial_Growth_Inhibition

Click to download full resolution via product page

Caption: Antibacterial mechanism of erythromycin.

Anti-inflammatory Signaling Pathway

Beyond its antibacterial activity, erythromycin exhibits anti-inflammatory properties, which are
attributed to its modulation of the NF-kB signaling pathway.
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pKa Determination Workflow

Solubility Determination Workflow

Prepare a solution of erythromycin
phosphate of known concentration

Add excess erythromycin phosphate
to solvent Titrate with a standardized acid or base

' l

Equilibrate at constant
temperature with agitation Record pH after each addition of titrant

' .

Separate solid and liquid phases
(centrifugation/filtration)

' .

Analyze supernatant for drug Determine inflection points
concentration (e.g., HPLC, UV-Vis) (endpoints)

: l

Calculate pKa values from the
half-equivalence points

Plot pH vs. volume of titrant

Calculate solubility
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Stability-Indicating HPL.C Method Workflow

Perform forced degradation studies
(acid, base, oxidation, heat, light)

:

Develop HPLC method to separate
drug from degradants

:

Validate method according to
ICH guidelines (specificity, linearity,
accuracy, precision, etc.)

:

Analyze stability samples stored
under various conditions

:

Quantify erythromycin phosphate
and degradation products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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